2-(3,4-dimethoxyphenyl)-N-(2-(2-(2-fluorophenyl)thiazol-4-yl)phenyl)acetamide

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]phenyl]acetamide
• InChI: InChI=1S/C25H21FN2O3S/c1-30-22-12-11-16(13-23(22)31-2)14-24(29)27-20-10-6-4-8-18(20)21-15-32-25(28-21)17-7-3-5-9-19(17)26/h3-13,15H,14H2,1-2H3,(H,27,29)
• InChI Key: JEYWDFDZQGSDPA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(=O)NC2=CC=CC=C2C3=CSC(=N3)C4=CC=CC=C4F)OC
• Molecular Formula: C25H21FN2O3S
• Molecular Weight: 448.5 g/mol

Description

2-(3,4-dimethoxyphenyl)-N-(2-(2-(2-fluorophenyl)thiazol-4-yl)phenyl)acetamide, also known as DMTF, is a novel compound that has been synthesized for scientific research purposes. It belongs to the class of thiazole-based compounds and is being studied for its potential therapeutic applications.

Scientific Research Applications

Antitumor Activity

Research on similar acetamide derivatives, such as N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, has shown considerable antitumor activity against various cancer cell lines. These compounds, synthesized using a benzothiazole structure as a pharmacophoric group, were evaluated for their potential antitumor activity in vitro against human tumor cell lines derived from nine neoplastic diseases. Compounds with modifications in the benzothiazole and acetamide groups demonstrated significant anticancer activity against specific cancer cell lines, indicating the potential of acetamide derivatives, including 2-(3,4-dimethoxyphenyl)-N-(2-(2-(2-fluorophenyl)thiazol-4-yl)phenyl)acetamide, in cancer research and therapy (Yurttaş, Tay, & Demirayak, 2015).

Imaging Applications

Another research avenue for acetamide derivatives, especially those incorporating fluorine atoms, is in the development of radioligands for positron emission tomography (PET) imaging. Compounds like DPA-714, designed with a fluorine atom for labeling with fluorine-18, demonstrate the utility of such derivatives in imaging applications. These compounds can be synthesized and used for in vivo imaging of specific proteins or receptors, suggesting that 2-(3,4-dimethoxyphenyl)-N-(2-(2-(2-fluorophenyl)thiazol-4-yl)phenyl)acetamide could potentially be explored for similar imaging applications, particularly if modified to incorporate a suitable isotope for radiolabeling (Dollé et al., 2008).

Anti-inflammatory Activity

Acetamide derivatives also demonstrate potential in anti-inflammatory applications. Derivatives synthesized with specific structural modifications have shown significant anti-inflammatory activity in biological evaluations. This suggests that with appropriate structural adaptations, compounds like 2-(3,4-dimethoxyphenyl)-N-(2-(2-(2-fluorophenyl)thiazol-4-yl)phenyl)acetamide might be investigated for their anti-inflammatory properties and potential therapeutic applications in treating inflammation-related disorders (Sunder & Maleraju, 2013).